Cas no 1699177-13-3 (1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine
• CAS No: 1699177-13-3
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• CID: 6387823
• PubChem ID: 103946952
• Update Time: 2025-10-25

1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine
• EN300-1935388
• 1699177-13-3

• Inchi： 1S/C9H10ClF2N/c1-5-2-3-6(4-7(5)10)8(13)9(11)12/h2-4,8-9H,13H2,1H3
• InChI Key： JSVNSJXRJSVSOD-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(C(F)F)N

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine

Research Brief on 1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine (CAS: 1699177-13-3): Recent Advances and Applications

The compound 1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine (CAS: 1699177-13-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroethylamine moiety and chloro-methylphenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of novel bioactive molecules. Researchers have utilized its structural features to develop derivatives with enhanced binding affinity to specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

Another significant development is the exploration of this compound's pharmacokinetic properties. Recent preclinical studies have highlighted its favorable metabolic stability and bioavailability, which are critical factors for its transition into clinical trials. Advanced computational modeling and in vitro assays have been employed to predict its interaction with cytochrome P450 enzymes, providing insights into its potential drug-drug interactions and safety profile.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. Its ability to act as a fluorescent probe or a radiolabeled tracer has opened new avenues for studying biological processes at the molecular level. For example, a recent study utilized 1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine conjugated with a fluorophore to visualize the dynamics of neurotransmitter receptors in live cells, offering a powerful tool for neuroscientific research.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and high-throughput screening of its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically relevant therapies.

In conclusion, 1-(3-chloro-4-methylphenyl)-2,2-difluoroethan-1-amine (CAS: 1699177-13-3) represents a versatile and promising scaffold in chemical biology and drug discovery. Its recent applications in enzyme inhibition, pharmacokinetic studies, and chemical probes underscore its potential to contribute to the development of next-generation therapeutics. Future research will likely focus on refining its properties and expanding its therapeutic scope, making it a compound of enduring interest in the field.